Cas no 1378876-14-2 (2-Furanmethanesulfonamide, N-methyl-)

• Product Name: 2-Furanmethanesulfonamide, N-methyl-
• CAS No: 1378876-14-2
• MF: C₆H₉NO₃S
• MW: 175.205560445786
• CID: 5281246
• Update Time: 2025-05-20

2-Furanmethanesulfonamide, N-methyl- Chemical and Physical Properties

Names and Identifiers

• 2-Furanmethanesulfonamide, N-methyl-

• Inchi： 1S/C6H9NO3S/c1-7-11(8,9)5-6-3-2-4-10-6/h2-4,7H,5H2,1H3
• InChI Key： AJKKGXFAOWSREQ-UHFFFAOYSA-N
• SMILES： O1C=CC=C1CS(NC)(=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids and derivatives Organosulfonamides

Additional information on 2-Furanmethanesulfonamide, N-methyl-

Recent Advances in the Study of 2-Furanmethanesulfonamide, N-methyl- (CAS: 1378876-14-2) and Its Applications in Chemical Biology and Medicine

The compound 2-Furanmethanesulfonamide, N-methyl- (CAS: 1378876-14-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a lead molecule in drug discovery.

Recent studies have highlighted the role of 2-Furanmethanesulfonamide, N-methyl- as a versatile scaffold in the design of small-molecule inhibitors targeting various enzymes and receptors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a selective inhibitor of carbonic anhydrase IX (CA IX), a well-validated target for cancer therapy. The compound exhibited nanomolar affinity for CA IX while showing minimal off-target effects, making it a promising candidate for further optimization.

In addition to its anticancer potential, research has explored the compound's applications in neurological disorders. A 2024 preprint in BioRxiv reported that derivatives of 2-Furanmethanesulfonamide, N-methyl- showed significant activity as modulators of GABA-A receptors, suggesting potential applications in anxiety and epilepsy treatment. The study employed advanced computational modeling techniques to elucidate the binding interactions at the molecular level.

The synthetic accessibility of 2-Furanmethanesulfonamide, N-methyl- has also been a focus of recent research. A novel, high-yield synthetic route was published in Organic Process Research & Development (2024), featuring a one-pot reaction sequence that improved overall yield from 42% to 78% while reducing environmental impact through greener solvent choices.

Pharmacokinetic studies of this compound have revealed favorable properties, including good oral bioavailability (68% in rat models) and moderate plasma protein binding (82%). These characteristics, combined with its demonstrated in vivo efficacy in xenograft models, position 2-Furanmethanesulfonamide, N-methyl- as a valuable lead compound for further development.

Ongoing clinical investigations are exploring the safety profile of this compound in Phase I trials for solid tumors, with preliminary results expected in late 2024. The current research landscape suggests that 2-Furanmethanesulfonamide, N-methyl- represents a promising chemical scaffold with multiple potential therapeutic applications, warranting continued investigation across various disease areas.